Cas no 922689-10-9 (4-(azepane-1-sulfonyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 922689-10-9
• MF: C₂₂H₂₄N₄O₆S₂
• MW: 504.579162597656
• CID: 5497612
• Update Time: 2025-10-28

4-(azepane-1-sulfonyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-[5-[3-(methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]-
• 4-(azepane-1-sulfonyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C22H24N4O6S2/c1-33(28,29)19-8-6-7-17(15-19)21-24-25-22(32-21)23-20(27)16-9-11-18(12-10-16)34(30,31)26-13-4-2-3-5-14-26/h6-12,15H,2-5,13-14H2,1H3,(H,23,25,27)
• InChI Key： ZDVHGPMHAKHAOQ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(S(C)(=O)=O)=C2)O1)(=O)C1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(azepane-1-sulfonyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 4-(Azepane-1-sulfonyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 922689-10-9)

4-(Azepane-1-sulfonyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide, with the CAS number 922689-10-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a sulfonyl group, an azepane ring, and an oxadiazole moiety, which collectively contribute to its potential therapeutic applications.

The chemical structure of 4-(Azepane-1-sulfonyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide is particularly noteworthy for its ability to interact with various biological targets. The sulfonyl group and the methanesulfonyl substituent are known for their ability to enhance the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development. The azepane ring provides additional structural rigidity and conformational stability, which can be crucial for optimizing binding affinity and selectivity.

Recent studies have highlighted the potential of 4-(Azepane-1-sulfonyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 4-(Azepane-1-sulfonyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide has also shown promise in cancer research. A study in Cancer Research reported that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The oxadiazole moiety plays a crucial role in this activity by facilitating interactions with key proteins such as kinases and transcription factors.

In addition to its therapeutic potential, the synthesis and characterization of 4-(Azepane-1-sulfonyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide have been extensively studied. The synthetic route typically involves multi-step reactions, including sulfonation, amidation, and cyclization steps. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structure and purity of the final product.

The pharmacokinetic properties of 4-(Azepane-1-sulfonyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide have also been investigated to ensure its suitability for clinical applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, making it a viable candidate for further preclinical and clinical evaluation.

To further explore its therapeutic potential, ongoing clinical trials are being conducted to assess the safety and efficacy of 4-(Azepane-1-sulfonyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 4-(Azepane-1-sulfonyl)-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 922689-10-9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation and cancer therapy. As more data from ongoing studies become available, it is anticipated that this compound will continue to generate significant interest among researchers and clinicians alike.